Cas no 496026-31-4 (N-(4-chlorophenyl)-2-({11-methyl-3-oxo-4-phenyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-5-yl}sulfanyl)acetamide)

$N-(4-chlorophenyl)-2-({11-methyl-3-oxo-4-phenyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-5-yl}sulfanyl)acetamide structure$

496026-31-4 structure

Product Name:N-(4-chlorophenyl)-2-({11-methyl-3-oxo-4-phenyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-5-yl}sulfanyl)acetamide

CAS No:496026-31-4

MF:C₂₅H₂₂ClN₃O₂S₂

MW:496.044082164764

CID:6170840

PubChem ID:4524027

Update Time:2024-01-06

N-(4-chlorophenyl)-2-({11-methyl-3-oxo-4-phenyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-5-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

- N-(4-chlorophenyl)-2-({11-methyl-3-oxo-4-phenyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-5-yl}sulfanyl)acetamide
- Z13967596
- N-(4-chlorophenyl)-2-({11-methyl-3-oxo-4-phenyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-5-yl}sulfanyl)acetamide
- N-(4-chlorophenyl)-2-((7-methyl-4-oxo-3-phenyl-3,4,5,6,7,8-hexahydrobenzo[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)acetamide
- F1360-0324
- N-(4-chlorophenyl)-2-[(7-methyl-4-oxo-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide
- AKOS000809421
- AKOS016073528
- 496026-31-4
- Oprea1_464725
- Inchi： 1S/C25H22ClN3O2S2/c1-15-7-12-19-20(13-15)33-23-22(19)24(31)29(18-5-3-2-4-6-18)25(28-23)32-14-21(30)27-17-10-8-16(26)9-11-17/h2-6,8-11,15H,7,12-14H2,1H3,(H,27,30)
- InChI Key： RVSIEXVZKBGXIA-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)NC(CSC1=NC2=C(C(N1C1C=CC=CC=1)=O)C1=C(CC(C)CC1)S2)=O

Computed Properties

Exact Mass: 495.0841970g/mol
Monoisotopic Mass: 495.0841970g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 33
Rotatable Bond Count: 5
Complexity: 767
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.6
Topological Polar Surface Area: 115Å²

N-(4-chlorophenyl)-2-({11-methyl-3-oxo-4-phenyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-5-yl}sulfanyl)acetamide Pricemore >>

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